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An In-Depth Technical Guide to the Thermophysical Properties of 2,3,7-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the thermophysical properties of

2,3,7-trimethyloctane (CAS No: 62016-34-6), a branched alkane with the molecular formula

C₁₁H₂₄. Due to its specific isomeric structure, 2,3,7-trimethyloctane's physical and thermal

characteristics are of interest in various research and industrial applications, including as a

potential component in fuels and lubricants, and as a reference fluid in material science. This

document consolidates available experimental data, discusses the influence of its branched

structure on its properties, and details the standard experimental protocols for their

measurement.

Introduction
2,3,7-Trimethyloctane is a saturated hydrocarbon belonging to the undecane isomer group. Its

highly branched structure significantly influences its intermolecular forces, leading to distinct

thermophysical properties compared to its linear counterpart, n-undecane, and other less-

branched isomers. Understanding these properties, such as density, viscosity, specific heat

capacity, and thermal conductivity, is crucial for its application in fluid dynamics, heat transfer

processes, and formulation development.
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While extensive experimental data for 2,3,7-trimethyloctane is not widely available in public-

domain literature, critically evaluated data is maintained in specialized databases such as the

NIST/TRC Web Thermo Tables. This guide presents the available data and provides context

through the discussion of general trends observed for branched alkanes.

Molecular Structure and Physicochemical
Properties
The molecular structure of 2,3,7-trimethyloctane is characterized by an eight-carbon chain

with methyl groups at the 2, 3, and 7 positions. This structure results in a more compact and

globular shape compared to linear alkanes.

Table 1: General Properties of 2,3,7-Trimethyloctane

Property Value Reference

Molecular Formula C₁₁H₂₄ --INVALID-LINK--

Molecular Weight 156.31 g/mol --INVALID-LINK--

CAS Number 62016-34-6 --INVALID-LINK--

Boiling Point 176 °C (at 101.325 kPa) --INVALID-LINK--

Density 0.764 g/mL (at 20 °C) --INVALID-LINK--

Thermophysical Property Data
Comprehensive temperature- and pressure-dependent experimental data for 2,3,7-
trimethyloctane is limited in publicly accessible literature. The following sections summarize

the available information and discuss the expected trends based on the behavior of branched

alkanes.

Density
The density of alkanes is influenced by molecular packing. Increased branching generally leads

to a less efficient packing of molecules, resulting in a lower density compared to their linear

isomers.
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Table 2: Density of 2,3,7-Trimethyloctane

Temperature
(°C)

Pressure (kPa) Density (g/mL) Data Type Reference

20 101.325 0.764 Experimental --INVALID-LINK--

Note: The NIST/TRC Web Thermo Tables indicate the availability of critically evaluated data for

liquid density from 190 K to 620.2 K, with one experimental data point.

Viscosity
Viscosity in alkanes is primarily a function of intermolecular van der Waals forces. For smaller

alkanes, increased branching can lead to a decrease in surface area and weaker

intermolecular forces, resulting in lower viscosity. However, for larger and more complexly

branched molecules, molecular entanglement can lead to an increase in viscosity.

No specific experimental viscosity data for 2,3,7-trimethyloctane was found in publicly

available literature. It is expected that its viscosity would be lower than that of n-undecane at

the same temperature due to its branched nature.

Specific Heat Capacity
The specific heat capacity of liquid alkanes is a measure of their ability to store thermal energy.

It is influenced by the number of vibrational modes in the molecule.

No specific experimental heat capacity data for 2,3,7-trimethyloctane was found in publicly

available literature. The NIST/TRC Web Thermo Tables indicate the availability of critically

evaluated data for heat capacity at saturation pressure for the liquid phase over a temperature

range.

Thermal Conductivity
Thermal conductivity in liquids is the property that governs the rate of heat transfer. For

alkanes, it is generally observed that branching decreases thermal conductivity compared to

linear isomers.
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No specific experimental thermal conductivity data for 2,3,7-trimethyloctane was found in

publicly available literature. The NIST/TRC Web Thermo Tables indicate the availability of

critically evaluated data for the thermal conductivity of the liquid phase over a temperature

range.

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

thermophysical properties of liquid hydrocarbons like 2,3,7-trimethyloctane.

Density Measurement
4.1.1. Vibrating Tube Densitometry

This is a highly accurate method for determining the density of liquids. The principle is based

on the change in the resonant frequency of a U-shaped tube when it is filled with the sample

liquid. The change in frequency is directly related to the mass, and therefore the density, of the

liquid in the tube.

Apparatus: A digital vibrating tube densitometer, a constant temperature bath, and a syringe

for sample injection.

Procedure:

Calibrate the instrument with two fluids of known density (e.g., dry air and deionized water)

at the desired temperature.

Inject the 2,3,7-trimethyloctane sample into the clean, dry U-tube, ensuring no air

bubbles are present.

Allow the sample to reach thermal equilibrium with the constant temperature bath.

Measure the oscillation period of the U-tube.

The instrument's software calculates the density based on the calibration constants and

the measured oscillation period.
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Vibrating Tube Densitometry Workflow
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Vibrating Tube Densitometry Workflow

4.1.2. Pycnometry

This gravimetric method involves accurately determining the mass of a known volume of the

liquid.

Apparatus: A pycnometer (a glass flask with a precisely known volume), a high-precision

analytical balance, and a constant temperature bath.

Procedure:

Weigh the clean, dry, and empty pycnometer.
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Fill the pycnometer with 2,3,7-trimethyloctane and place it in the constant temperature

bath until it reaches thermal equilibrium.

Adjust the liquid level to the pycnometer's calibration mark.

Weigh the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Viscosity Measurement
4.2.1. Capillary Viscometry

This method is based on measuring the time it takes for a fixed volume of liquid to flow through

a capillary tube of known dimensions under the influence of gravity.

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde or Cannon-Fenske), a

constant temperature bath, a stopwatch, and a pipette.

Procedure:

Introduce a precise volume of 2,3,7-trimethyloctane into the viscometer.

Place the viscometer in the constant temperature bath and allow it to equilibrate.

Draw the liquid up through the capillary to a point above the upper timing mark.

Measure the time it takes for the liquid meniscus to pass between the upper and lower

timing marks.

The kinematic viscosity is calculated by multiplying the flow time by the viscometer's

calibration constant. The dynamic viscosity is then obtained by multiplying the kinematic

viscosity by the density of the liquid at the same temperature.
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Capillary Viscometry Workflow
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Capillary Viscometry Workflow

Specific Heat Capacity Measurement
4.3.1. Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that measures the difference in the amount of heat

required to increase the temperature of a sample and a reference as a function of temperature.

Apparatus: A differential scanning calorimeter, sample pans, and a reference pan.

Procedure:

An empty sample pan and a reference pan are heated at a constant rate to obtain a

baseline.
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A known mass of a standard material with a known heat capacity (e.g., sapphire) is placed

in the sample pan and heated under the same conditions.

A known mass of 2,3,7-trimethyloctane is placed in the sample pan and subjected to the

same heating program.

The specific heat capacity of the sample is determined by comparing the heat flow signals

of the baseline, the standard, and the sample.

Thermal Conductivity Measurement
4.4.1. Transient Hot-Wire Method

This is a widely used and accurate method for measuring the thermal conductivity of fluids. It

involves monitoring the temperature rise of a thin, electrically heated wire immersed in the

sample liquid over a short period.

Apparatus: A transient hot-wire apparatus consisting of a thin platinum wire, a power source,

a resistance bridge, and a data acquisition system. The sample is held in a thermostatted

cell.

Procedure:

The sample cell containing 2,3,7-trimethyloctane is brought to the desired temperature.

A step-wise voltage is applied to the platinum wire, causing it to heat up.

The change in the wire's resistance, which is a function of its temperature, is measured

with high precision over a short time (typically a few seconds).

The thermal conductivity of the liquid is calculated from the rate of temperature rise of the

wire, as the heat generated dissipates through the surrounding liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b14553976?utm_src=pdf-body
https://www.benchchem.com/product/b14553976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14553976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transient Hot-Wire Method Workflow
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Transient Hot-Wire Method Workflow

Conclusion
The thermophysical properties of 2,3,7-trimethyloctane are dictated by its highly branched

molecular structure. While comprehensive, publicly available experimental data is scarce, this

guide has presented the known values and outlined the standard, high-precision methods for

their determination. For researchers and professionals working with this compound, it is

recommended to consult specialized databases or conduct experimental measurements using

the protocols described herein to obtain the precise data required for modeling and process

design. The expected trends for a branched alkane—lower density, viscosity, and thermal

conductivity compared to its linear isomer—provide a useful qualitative framework for

understanding its behavior.
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To cite this document: BenchChem. [Thermophysical properties of 2,3,7-Trimethyloctane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14553976#thermophysical-properties-of-2-3-7-
trimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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